Cas no 933744-29-7 (5-methyl-2-(pyridin-3-yl)-2H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 5-methyl-2-(pyridin-3-yl)-2H-1,2,3-triazole-4-carboxylic acid
• CAS No: 933744-29-7
• MF: C₉H₈N₄O₂
• MW: 204.18542098999
• MDL: MFCD30497678
• CID: 4666114
• PubChem ID: 125449355
• Update Time: 2025-10-31

5-methyl-2-(pyridin-3-yl)-2H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazole-4-carboxylic acid, 5-methyl-2-(3-pyridinyl)-
• 5-methyl-2-(pyridin-3-yl)-2H-1,2,3-triazole-4-carboxylic Acid
• 5-methyl-2-(pyridin-3-yl)-2H-1,2,3-triazole-4-carboxylic acid

• MDL： MFCD30497678
• Inchi： 1S/C9H8N4O2/c1-6-8(9(14)15)12-13(11-6)7-3-2-4-10-5-7/h2-5H,1H3,(H,14,15)
• InChI Key： FEHCYCGOQRQPHI-UHFFFAOYSA-N
• SMILES： N1=C(C)C(C(O)=O)=NN1C1=CC=CN=C1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 472.6±55.0 °C at 760 mmHg
• Flash Point: 239.6±31.5 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

5-methyl-2-(pyridin-3-yl)-2H-1,2,3-triazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-methyl-2-(pyridin-3-yl)-2H-1,2,3-triazole-4-carboxylic acid

Introduction to 5-methyl-2-(pyridin-3-yl)-2H-1,2,3-triazole-4-carboxylic acid (CAS No. 933744-29-7) and Its Applications in Modern Chemical Biology

5-methyl-2-(pyridin-3-yl)-2H-1,2,3-triazole-4-carboxylic acid, identified by the CAS number 933744-29-7, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the triazole class, which is well-known for its versatility in pharmaceutical applications. The presence of a pyridine moiety and a carboxylic acid functional group further enhances its utility as a building block in drug discovery and material science.

The molecular structure of 5-methyl-2-(pyridin-3-yl)-2H-1,2,3-triazole-4-carboxylic acid consists of a triazole ring substituted with a methyl group at the 5-position and a pyridine ring at the 2-position. The carboxylic acid group at the 4-position provides a site for further chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules. This structural framework allows for interactions with biological targets such as enzymes and receptors, which are critical for developing therapeutic agents.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential applications in medicinal chemistry. 5-methyl-2-(pyridin-3-yl)-2H-1,2,3-triazole-4-carboxylic acid has been studied for its pharmacological properties, particularly in the context of antimicrobial and anti-inflammatory agents. The triazole core is known to exhibit broad-spectrum activity against various pathogens, while the pyridine group can enhance binding affinity to biological targets. This combination makes it an attractive candidate for further investigation.

One of the most compelling aspects of 5-methyl-2-(pyridin-3-yl)-2H-1,2,3-triazole-4-carboxylic acid is its role as a scaffold for drug design. Researchers have leveraged its structural features to develop derivatives with improved pharmacokinetic properties and enhanced bioavailability. For instance, modifications at the carboxylic acid group can lead to the formation of esters or amides, which are commonly used in drug formulations to improve solubility and stability. Additionally, the pyridine moiety can be functionalized to introduce additional pharmacophores that enhance target interaction.

The synthesis of 5-methyl-2-(pyridin-3-yl)-2H-1,2,3-triazole-4-carboxylic acid involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the triazole ring. Subsequent functionalization steps introduce the methyl and pyridine groups, followed by carboxylation at the 4-position. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

Recent studies have explored the biological activity of 5-methyl-2-(pyridin-3-yl)-2H-1,2,3-triazole-4-carboxylic acid by evaluating its interactions with various biological targets. In vitro assays have demonstrated its potential as an inhibitor of enzymes involved in inflammatory pathways, suggesting its utility in treating chronic inflammatory diseases. Furthermore, preliminary in vivo studies have shown promising results in animal models, indicating that it may have therapeutic benefits without significant side effects.

The compound's unique structural features also make it suitable for applications beyond pharmaceuticals. For example, it has been investigated as a component in materials science due to its ability to form coordination complexes with metal ions. These complexes exhibit interesting catalytic properties and can be used in various industrial processes. Additionally, the triazole-pyridine framework can be incorporated into polymers to enhance their mechanical strength and thermal stability.

As research continues to advance, the applications of 5-methyl-2-(pyridin-3-y)-l-H-l ,23 -triazole -4 -carb oxylic ac id (CAS No. 933744 -29 -7) are expected to expand further. The development of new synthetic methodologies and computational tools will enable researchers to design more sophisticated derivatives with tailored properties. Collaborative efforts between academia and industry will be crucial in translating these findings into practical applications that benefit society.

In conclusion,5-methyl - 2 -(py rid ine - 3 - yl ) - 2 H - l ,23 - tri azo le -4-carb oxylic ac id represents a promising compound with diverse applications in chemical biology and material science. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of its properties grows，so too will its role in advancing scientific knowledge and technological innovation.